Cas no 13824-23-2 (4,4'-methanediylbis(2-fluoroaniline))
13824-23-2 structure
Product Name:4,4'-methanediylbis(2-fluoroaniline)
CAS No:13824-23-2
MF:C13H12F2N2
MW:234.244589805603
CID:1260837
PubChem ID:26294
Update Time:2025-04-20
4,4'-methanediylbis(2-fluoroaniline) Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-methanediylbis(2-fluoroaniline)
- 4-[(4-amino-3-fluorophenyl)methyl]-2-fluoroaniline
- Benzenamine, 4,4'-methylenebis(2-fluoro-
- BRN 2735971
- SCHEMBL864771
- Benzenamine, 4,4'-methylenebis[2-fluoro-
- 4,4'-Methylenebis(2-fluorobenzenamine)
- ANILINE, 4,4'-METHYLENEBIS(o-FLUORO-
- 13824-23-2
- MOFA
- DTXSID40160551
- 4,4'-Methylenebis(o-fluoroaniline)
-
- Inchi: 1S/C13H12F2N2/c14-10-6-8(1-3-12(10)16)5-9-2-4-13(17)11(15)7-9/h1-4,6-7H,5,16-17H2
- InChI Key: POQRATOGWOSTHW-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)CC1C=CC(=C(C=1)F)N)N
Computed Properties
- Exact Mass: 234.09685472g/mol
- Monoisotopic Mass: 234.09685472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52Ų
4,4'-methanediylbis(2-fluoroaniline) Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
13824-23-2 (4,4'-methanediylbis(2-fluoroaniline)) Related Products
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